Cas no 61898-12-2 (Guanidine,N-cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-N''-(phenylmethyl)-)

• Product Name: Guanidine,N-cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-N''-(phenylmethyl)-
• CAS No: 61898-12-2
• MF: C₁₆H₂₀N₆S
• MW: 328.435200691223
• CID: 463534
• Update Time: 2024-01-30

Guanidine,N-cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-N''-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-N''-(phenylmethyl)-
• Guanidine, N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-(phenylmethyl)-

• Inchi： 1S/C16H20N6S/c1-13-15(22-12-21-13)10-23-8-7-18-16(20-11-17)19-9-14-5-3-2-4-6-14/h2-6,12H,7-10H2,1H3,(H,21,22)(H2,18,19,20)
• InChI Key： CWOFKPMZLHYLEB-UHFFFAOYSA-N
• SMILES： N(C#N)C(=NCC1=CC=CC=C1)NCCSCC1NC=NC=1C

Computed Properties

• Exact Mass: 328.1473

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 571.4±60.0 °C(Predicted)
• PSA: 88.89
• pka: 14.12±0.10(Predicted)